Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]-

• IUPAC Name: buta-1,3-dien-2-yloxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C10H20OSi/c1-8-9(2)11-12(6,7)10(3,4)5/h8H,1-2H2,3-7H3
• InChI Key: BMTBAMFIDWUEMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC(=C)C=C
• Molecular Formula: C10H20OSi
• DSSTOX Substance ID: DTXSID30342389
• Molecular Weight: 184.35 g/mol
• CAS No.: 80738-05-2

Description

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- is a chemical compound with the molecular formula C10H20OSi and a molecular weight of 184.3507 g/mol . This compound is known for its unique structure, which includes a silane group bonded to a (1-methylene-2-propenyl)oxy group, making it a valuable compound in various chemical applications.

Preparation Methods

The synthesis of Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- typically involves the reaction of cyclopropane with tert-butyldimethylsilyl chloride in the presence of trifluoromethanesulfonic acid . The reaction conditions must be carefully controlled to ensure the desired product is obtained. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into simpler silanes.

Substitution: The compound can undergo substitution reactions where the (1-methylene-2-propenyl)oxy group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organosilicon compounds.

Biology: The compound can be used in the modification of biomolecules for research purposes.

Industry: Used in the production of specialty materials and coatings due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- involves its ability to form stable bonds with other molecules through its silane group. This allows it to interact with various molecular targets and pathways, facilitating its use in different applications. The specific pathways involved depend on the context in which the compound is used .

Comparison with Similar Compounds

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- can be compared with other similar compounds such as:

Silane, chloro(1,1-dimethylethyl)dimethyl-: This compound has a similar structure but includes a chloro group instead of the (1-methylene-2-propenyl)oxy group.

tert-Butyldimethylsilyl chloride: Used as a precursor in the synthesis of Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]-. The uniqueness of Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- lies in its specific functional groups, which provide distinct reactivity and applications compared to its analogs.